![molecular formula C5H6Br2N2 B6148718 4-bromo-1-(2-bromoethyl)-1H-pyrazole CAS No. 214614-82-1](/img/no-structure.png)
4-bromo-1-(2-bromoethyl)-1H-pyrazole
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Description
The compound “4-bromo-1-(2-bromoethyl)-1H-pyrazole” is an organic compound that contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The “4-bromo” and “1-(2-bromoethyl)” parts of the name indicate that there are bromine atoms attached to the pyrazole ring .
Molecular Structure Analysis
The molecular structure of “4-bromo-1-(2-bromoethyl)-1H-pyrazole” would consist of a pyrazole ring with bromine atoms attached at the 1 and 4 positions. The bromine at the 1 position is part of a two-carbon chain (ethyl group), which also has a bromine atom .Chemical Reactions Analysis
Bromine atoms are often involved in reactions where they are replaced by other groups, in a type of reaction called nucleophilic substitution. The bromine atoms on the ethyl group and the pyrazole ring could potentially be sites for such reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-bromo-1-(2-bromoethyl)-1H-pyrazole” would depend on factors like its molecular structure and the presence of the bromine atoms. Bromine atoms are quite heavy, which could increase the compound’s molecular weight .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-(2-bromoethyl)-1H-pyrazole involves the reaction of 4-bromo-1H-pyrazole with 2-bromoethyl bromide in the presence of a base.", "Starting Materials": [ "4-bromo-1H-pyrazole", "2-bromoethyl bromide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 4-bromo-1H-pyrazole and base to a solvent (e.g. DMF) and stir at room temperature.", "Add 2-bromoethyl bromide dropwise to the reaction mixture and stir for several hours.", "Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate).", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
214614-82-1 |
Product Name |
4-bromo-1-(2-bromoethyl)-1H-pyrazole |
Molecular Formula |
C5H6Br2N2 |
Molecular Weight |
253.9 |
Purity |
95 |
Origin of Product |
United States |
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